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Compound of Interest

Compound Name: 2-Iodo-5-methoxybenzoic acid

Cat. No.: B1316975 Get Quote

Essential Safety and Handling Guide for 2-Iodo-
5-methoxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Iodo-5-methoxybenzoic acid (CAS No. 54413-93-3). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Iodo-5-methoxybenzoic acid is a chemical compound that requires careful handling due to

its potential hazards. It can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1] Therefore, the use of appropriate personal protective equipment is

mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Iodo-5-methoxybenzoic Acid
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Activity Eye/Face Protection Skin Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses with

side shields

Laboratory coat,

Nitrile or neoprene

gloves

Not generally required

if containers are

sealed

Weighing and

Aliquoting

Chemical safety

goggles or face shield

Laboratory coat,

Nitrile or neoprene

gloves

Use in a chemical

fume hood to avoid

dust inhalation[2]

Dissolution and

Reaction Setup

Chemical safety

goggles or face shield

Laboratory coat,

Nitrile or neoprene

gloves

Use in a chemical

fume hood[2]

Post-Reaction Work-

up

Chemical safety

goggles or face shield

Laboratory coat,

Nitrile or neoprene

gloves

Use in a chemical

fume hood[2]

Spill Cleanup

Chemical safety

goggles and face

shield

Chemical-resistant

coveralls, Nitrile or

neoprene gloves, Boot

covers

Air-purifying respirator

with appropriate

cartridges

Waste Disposal
Chemical safety

goggles

Laboratory coat,

Nitrile or neoprene

gloves

Use in a well-

ventilated area or

chemical fume hood

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard warnings.

Wear safety glasses and gloves during inspection.
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2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and bases.[3]

Keep the container tightly closed when not in use.[4]

Store away from heat and sources of ignition.[3]

3. Weighing and Preparation of Solutions:

All weighing and handling of the solid material should be conducted in a certified chemical

fume hood to minimize inhalation of dust.[2]

Use an anti-static weighing paper or boat.

Wear appropriate PPE as outlined in Table 1.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

4. During Reaction:

Set up reactions in a chemical fume hood.

Ensure all glassware is properly secured.

Maintain clear and accurate labeling of all reaction vessels.

5. Post-Reaction Work-up:

Quenching, extraction, and purification steps should be performed in a chemical fume hood.

Be aware of potential exotherms or gas evolution during quenching.

Disposal Plan
1. Waste Segregation:

Segregate waste containing 2-Iodo-5-methoxybenzoic acid from other waste streams.
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Label all waste containers clearly with "Hazardous Waste" and the chemical name.

2. Solid Waste:

Contaminated materials such as gloves, weighing paper, and paper towels should be placed

in a designated, sealed hazardous waste container.

Dispose of empty containers as hazardous waste.

3. Liquid Waste:

Collect all liquid waste containing 2-Iodo-5-methoxybenzoic acid in a properly labeled,

sealed, and chemically resistant container.

Do not pour chemical waste down the drain.

4. Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.[1] Follow all local,

state, and federal regulations for hazardous waste disposal.
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Workflow for Safe Handling of 2-Iodo-5-methoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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